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Compound of Interest

4'-Methoxy-3-(4-
Compound Name:
methylphenyl)propiophenone

Cat. No.: B010519

Technical Guide on 4'-Methoxypropiophenone

Disclaimer: Publicly available scientific literature and chemical databases lack information on
the specific compound 4'-Methoxy-3-(4-methylphenyl)propiophenone, including its CAS
number and experimental data. Therefore, this technical guide focuses on the closely related
and well-documented compound, 4'-Methoxypropiophenone (CAS Number: 121-97-1).

This guide provides an in-depth overview of 4'-Methoxypropiophenone, intended for
researchers, scientists, and professionals in drug development. It covers the compound's
chemical and physical properties, a detailed experimental protocol for its synthesis, and its
known applications.

Core Compound: 4'-Methoxypropiophenone

CAS Number: 121-97-1[1][2]

Physicochemical Properties

The quantitative properties of 4'-Methoxypropiophenone are summarized in the table below,
compiled from various chemical data sources.
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Property Value References
Molecular Formula C10H1202 [1112]
Molecular Weight 164.20 g/mol [1]

Clear colorless to amber liquid
Appearance ) [2][3]
/ White crystal

Melting Point 27-29 °C [1112]
Boiling Point 273-275 °C [1][2]
Density 0.937 g/mL at 25 °C [1112]
Refractive Index (n20/D) 1.5465 [1][2]
Flash Point 61 °C (141.8 °F) - closed cup [1]

Soluble in chloroform and ethyl
Solubility acetate. Sparingly soluble in [21[3114]

water.

Synthesis of 4'-Methoxypropiophenone

4'-Methoxypropiophenone is commonly synthesized via a Friedel-Crafts acylation reaction. The
following protocol is based on established chemical synthesis methods.

Experimental Protocol: Friedel-Crafts Acylation

Materials:

Anisole (C7HsO)

Propionyl chloride (C3HsCIO)

Anhydrous aluminum chloride (AICI3)

1,2-Dichloroethane (as solvent)

Hydrochloric acid (HCI), concentrated
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e Sodium hydroxide (NaOH), 2% solution

e Ice

o Water

Equipment:

» Round-bottom flask equipped with a stirrer, thermometer, condenser, and dropping funnel
e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask fitted with the necessary apparatus, add 525 ml of
1,2-dichloroethane and 209 g of anhydrous aluminum chloride.

» Addition of Acyl Chloride: Cool the mixture to 0 °C using an ice bath. Slowly add 127 g of
propionyl chloride through the dropping funnel over a period of 75 minutes, ensuring the
temperature is maintained between 0-5 °C.

» Addition of Anisole: After the addition is complete, allow the reaction mixture to warm to 18
°C. Then, add 141.6 g of anisole over 2 hours while maintaining the temperature at 20 °C.

o Reaction Time: Let the mixture stand for 12 hours to allow the reaction to proceed to
completion.

o Work-up: Pour the reaction product into a mixture of 800 g of ice, 130 ml of water, and 130
ml of concentrated hydrochloric acid to decompose the aluminum chloride complex.

o Extraction: Transfer the mixture to a separatory funnel. Separate the agueous phase and
extract it twice with 250 ml portions of 1,2-dichloroethane.

e Washing: Combine the organic phases and wash them three times with 200 ml portions of a
2% sodium hydroxide solution, followed by a wash with 250 ml of water.
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 Purification: Remove the solvent (1,2-dichloroethane) by evaporation under vacuum. The
resulting residue is then purified by distillation over a 25 cm column to yield pure 4'-
methoxypropiophenone.

Experimental Workflow Diagram

The synthesis of 4'-Methoxypropiophenone can be visualized as the following workflow:
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Caption: Workflow for the synthesis of 4'-Methoxypropiophenone.

Biological Activity and Applications

4'-Methoxypropiophenone is primarily utilized as a chemical intermediate in various industrial
syntheses.[3]

e Pharmaceutical Synthesis: It serves as a key building block in the production of various
pharmaceutical compounds.[3]

e Fragrance and Flavoring: The compound is a precursor in the synthesis of agents used in
the cosmetic and food industries.

e Organic Synthesis: It is a versatile reagent for creating more complex molecules in chemical
research.[3]

While one source suggests potential anticancer activity for 4'-Methoxypropiophenone, this
claim is not substantiated with detailed experimental data or citations in the available literature.
[5] Currently, there are no documented studies detailing its specific mechanism of action or its
effects on biological signaling pathways. Further research is required to elucidate any potential
pharmacological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4'-Methoxy-3-(4-methylphenyl)propiophenone CAS
number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010519#4-methoxy-3-4-methylphenyl-
propiophenone-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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